Cas no 340304-99-6 (2-Cyano-N-(4-ethylphenyl)acetamide)

• Product Name: 2-Cyano-N-(4-ethylphenyl)acetamide
• CAS No: 340304-99-6
• MF: C₁₁H₁₂N₂O
• MW: 188.2262
• MDL: MFCD02194464
• CID: 1461068
• Update Time: 2025-05-19

2-Cyano-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-n-(4-ethylphenyl)acetamide
• SBB016608
• ZINC03260326
• Enamine_001958
• AC1Q2TKB
• AC1M5EN2
• Oprea1_494654
• Oprea1_544075
• CTK1B1391
• MolPort-000-482-235
• SBB016608; ZINC03260326; Enamine_001958; AC1Q2TKB; AC1M5EN2; Oprea1_494654; Oprea1_544075; CTK1B1391; MolPort-000-482-235;
• OTAVA-BB BB7020410117
• AKOS BBS-00006381
• 2-CYANO-N-(4-ETHYL-PHENYL)-ACETAMIDE
• -CYANO-N-(4-ETHYL-PHENYL)-ACETAMID
• 2-Cyano-N-(4-ethylphenyl)acetamide

• MDL： MFCD02194464
• Inchi： InChI=1S/C11H12N2O/c1-2-9-3-5-10(6-4-9)13-11(14)7-8-12/h3-6H,2,7H2,1H3,(H,13,14)
• InChI Key： OFPCNHCWVLPAEL-UHFFFAOYSA-N
• SMILES： CCC1=CC=C(C=C1)NC(=O)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

2-Cyano-N-(4-ethylphenyl)acetamide Security Information

• HazardClass：IRRITANT

Additional information on 2-Cyano-N-(4-ethylphenyl)acetamide

2-Cyano-N-(4-ethylphenyl)acetamide (CAS No. 340304-99-6): A Versatile Chemical Intermediate for Modern Applications

2-Cyano-N-(4-ethylphenyl)acetamide (CAS No. 340304-99-6) is an organic compound that has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and broad applicability. This compound, characterized by its cyano group and acetamide moiety, serves as a critical intermediate in the synthesis of various specialty chemicals, agrochemicals, and pharmaceutical ingredients. Its molecular formula, C₁₁H₁₂N₂O, and molecular weight of 188.23 g/mol make it a lightweight yet highly functional molecule.

The growing demand for 2-Cyano-N-(4-ethylphenyl)acetamide is driven by its role in the development of novel heterocyclic compounds, which are widely used in drug discovery and material science. Researchers and manufacturers are increasingly exploring its potential in creating bioactive molecules with applications in antimicrobial agents, anti-inflammatory drugs, and crop protection chemicals. The compound’s ability to act as a building block for more complex structures makes it indispensable in modern synthetic chemistry.

One of the most compelling aspects of 2-Cyano-N-(4-ethylphenyl)acetamide is its compatibility with green chemistry principles. As industries shift toward sustainable practices, this compound’s efficient synthesis pathways and minimal environmental impact have positioned it as a preferred choice for eco-friendly chemical production. Its derivatives are being investigated for use in biodegradable materials and renewable energy applications, aligning with global trends toward sustainability.

In the pharmaceutical sector, 2-Cyano-N-(4-ethylphenyl)acetamide is a key intermediate in the synthesis of small-molecule inhibitors and kinase-targeting drugs. Recent studies highlight its potential in treating neurodegenerative diseases and metabolic disorders, making it a subject of intense research. The compound’s cyano group enhances its binding affinity to biological targets, improving the efficacy of derived therapeutics.

From a commercial perspective, the market for 2-Cyano-N-(4-ethylphenyl)acetamide is expanding, driven by rising investments in pharmaceutical R&D and agrochemical innovation. Leading chemical suppliers are scaling up production to meet the growing demand, particularly in regions like North America, Europe, and Asia-Pacific. Its cost-effectiveness and versatility further contribute to its widespread adoption across industries.

Quality control and regulatory compliance are paramount when handling 2-Cyano-N-(4-ethylphenyl)acetamide. Reputable manufacturers adhere to strict Good Manufacturing Practices (GMP) and provide detailed Certificates of Analysis (CoA) to ensure purity and consistency. Proper storage conditions, typically in a cool, dry environment, are essential to maintain its stability and shelf life.

For researchers and procurement specialists, sourcing high-quality 2-Cyano-N-(4-ethylphenyl)acetamide is critical. Trusted suppliers offer customizable packaging options, from small-scale laboratory quantities to bulk industrial orders, ensuring flexibility for diverse applications. Additionally, technical support and documentation, including Safety Data Sheets (SDS), are readily available to facilitate safe handling and usage.

Looking ahead, the future of 2-Cyano-N-(4-ethylphenyl)acetamide appears promising, with ongoing research uncovering new applications in nanotechnology and advanced materials. Its role in developing next-generation therapeutics and sustainable agrochemicals underscores its importance in addressing global challenges in healthcare and agriculture. As innovation continues, this compound is poised to remain a cornerstone of modern chemical synthesis.